Cas no 1261572-64-8 (Methyl 2-(4-Chloro-3-cyanophenyl)acetate)

• Product Name: Methyl 2-(4-Chloro-3-cyanophenyl)acetate
• CAS No: 1261572-64-8
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4938925
• Update Time: 2023-08-21

Methyl 2-(4-Chloro-3-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-Chloro-3-cyanophenyl)acetate
• Methyl 4-chloro-3-cyanophenylacetate

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)5-7-2-3-9(11)8(4-7)6-12/h2-4H,5H2,1H3
• InChI Key： PLKMOQYWHGLSQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C#N)CC(=O)OC

Computed Properties

• Exact Mass: 209.0243562 g/mol
• Monoisotopic Mass: 209.0243562 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.63
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1